![molecular formula C18H26N4O2 B6424858 8-(4-methylpiperazine-1-carbonyl)-3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octane CAS No. 2108994-65-4](/img/structure/B6424858.png)
8-(4-methylpiperazine-1-carbonyl)-3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octane
Overview
Description
8-(4-methylpiperazine-1-carbonyl)-3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octane, or 8-MPCPO, is an organic compound that has been studied for its potential applications in a variety of scientific research fields. It is a cyclic molecule composed of a piperazine and pyridine ring, connected by an oxygen atom. 8-MPCPO has been found to exhibit a range of physical and chemical properties, such as solubility in a variety of organic solvents, that make it a useful tool for scientific research.
Scientific Research Applications
8-MPCPO has been studied for its potential applications in a variety of scientific research fields. It has been used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This makes 8-MPCPO a useful tool for studying the effects of acetylcholine on the nervous system. 8-MPCPO has also been studied for its potential use as an anticonvulsant, as well as for its ability to inhibit the enzyme acetylcholinesterase in the treatment of Alzheimer's disease. Additionally, 8-MPCPO has been studied for its potential applications in cancer therapy, as it has been found to inhibit the growth of certain cancer cells.
Mechanism of Action
The mechanism of action of 8-MPCPO is not fully understood. However, it is thought to act as an inhibitor of acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. By inhibiting the enzyme, 8-MPCPO prevents the breakdown of acetylcholine and thus increases its levels in the body. This can have a range of effects on the nervous system, depending on the concentration of 8-MPCPO and the location of the acetylcholine receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of 8-MPCPO are not fully understood. However, it has been found to have a range of effects on the nervous system, depending on the concentration of 8-MPCPO and the location of the acetylcholine receptors. At high concentrations, 8-MPCPO has been found to cause increased levels of arousal and alertness, as well as increased muscle contractility. At lower concentrations, 8-MPCPO can cause relaxation and sedation. Additionally, 8-MPCPO has been found to have anticonvulsant, anxiolytic, and antidepressant effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 8-MPCPO in lab experiments is its solubility in a variety of organic solvents. This makes it easy to work with, as it can be dissolved in a range of solvents and then used in a variety of experiments. Additionally, 8-MPCPO is relatively inexpensive and easy to obtain.
However, there are also some limitations to using 8-MPCPO in lab experiments. For example, the effects of 8-MPCPO can vary depending on the concentration and the location of the acetylcholine receptors. Additionally, 8-MPCPO can be toxic at high concentrations and can cause side effects such as nausea, dizziness, and headaches.
Future Directions
There are a number of potential future directions for research into 8-MPCPO. One potential direction is to further study the biochemical and physiological effects of 8-MPCPO, in order to better understand how it works and how it can be used in a variety of medical applications. Additionally, further research into the mechanism of action of 8-MPCPO could lead to the development of more effective and safer drugs for the treatment of a range of conditions. Finally, further research into the synthesis of 8-MPCPO could lead to the development of more efficient and cost-effective methods of producing the compound.
Synthesis Methods
The synthesis of 8-MPCPO can be achieved in a few different ways. One method is the condensation reaction of 4-methylpiperazine-1-carbonyl chloride (MPCC) and pyridin-2-yloxy acetic acid (PAA). This reaction is typically carried out in the presence of a base, such as triethylamine, and with the addition of a solvent such as dichloromethane. The reaction yields 8-MPCPO as the main product, along with some byproducts such as 4-methylpiperazine-1-carbonyl oxide (MPO) and pyridine-2-yloxy acetic acid (PA).
properties
IUPAC Name |
(4-methylpiperazin-1-yl)-(3-pyridin-2-yloxy-8-azabicyclo[3.2.1]octan-8-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N4O2/c1-20-8-10-21(11-9-20)18(23)22-14-5-6-15(22)13-16(12-14)24-17-4-2-3-7-19-17/h2-4,7,14-16H,5-6,8-13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IHABDYNSSZWORV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=O)N2C3CCC2CC(C3)OC4=CC=CC=N4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-(4-Methylpiperazine-1-carbonyl)-3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octane | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-{1-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]piperidin-3-yl}-3,4-dihydroquinazolin-4-one](/img/structure/B6424775.png)
![3-[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-3-yl]-3,4-dihydroquinazolin-4-one](/img/structure/B6424777.png)
![2-methyl-1-{1-[3-(1H-pyrazol-1-yl)benzoyl]pyrrolidin-3-yl}-1H-1,3-benzodiazole](/img/structure/B6424789.png)
![N-{5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-yl}-4,5-dihydro-1H-imidazole-2-carboxamide](/img/structure/B6424795.png)
![1-(2-fluoroethyl)-4-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperazine](/img/structure/B6424813.png)
![4-(2-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaen-3-yl}ethyl)-N-(4-fluorophenyl)piperazine-1-carbothioamide](/img/structure/B6424828.png)
![N-{[7-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}pyridine-2-carboxamide](/img/structure/B6424830.png)
![1-methanesulfonyl-N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-4-carboxamide](/img/structure/B6424843.png)
![2-hydroxy-N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}quinoline-4-carboxamide](/img/structure/B6424845.png)
![1,2-dimethyl-N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-imidazole-4-sulfonamide](/img/structure/B6424852.png)
![N-{[3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide](/img/structure/B6424853.png)
![3-(2-fluorobenzenesulfonamido)-N-{[1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl]methyl}propanamide](/img/structure/B6424862.png)
![11-oxo-N-{[1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl]methyl}-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-triene-6-sulfonamide](/img/structure/B6424865.png)